Cas no 2171950-48-2 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid
• CAS No: 2171950-48-2
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 6557378
• PubChem ID: 165811899
• Update Time: 2025-05-20

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid
• EN300-1518738
• 2171950-48-2
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-3-methoxybutanoic acid

• Inchi： 1S/C26H25N3O6/c1-34-17(12-24(30)31)14-28-25(32)23-11-10-16(13-27-23)29-26(33)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,13,17,22H,12,14-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ILCHPAMWJYBNNB-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(NCC(CC(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 127Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid

Research Briefing on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid (CAS: 2171950-48-2)

The compound 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid (CAS: 2171950-48-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug discovery. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyridine moiety highlights its potential utility in solid-phase peptide synthesis (SPPS) and targeted drug delivery systems.

Recent studies have explored the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed its role in the development of novel protease inhibitors, leveraging its ability to form stable amide bonds with amino acid residues. The study demonstrated that the compound's methoxybutanoic acid tail enhances solubility and bioavailability, making it a promising candidate for oral drug formulations. Additionally, its Fmoc-protected amine group allows for selective deprotection, enabling precise control over peptide chain elongation.

In another groundbreaking study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the compound's potential as a linker in antibody-drug conjugates (ADCs). The pyridine ring was found to facilitate site-specific conjugation to monoclonal antibodies, while the Fmoc group provided a reversible masking mechanism for controlled payload release. This dual functionality positions 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid as a versatile tool in the design of next-generation bioconjugates.

Further advancements in analytical techniques have also shed light on the compound's stability and degradation profiles. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses revealed that the molecule exhibits excellent chemical stability under physiological conditions, with minimal degradation over 72 hours in simulated gastric fluid. These findings underscore its suitability for long-term storage and in vivo applications.

Looking ahead, ongoing research aims to expand the compound's utility in targeted cancer therapies and neurodegenerative disease models. Preliminary data from a 2024 preclinical trial suggest that derivatives of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid can cross the blood-brain barrier (BBB), opening new avenues for treating conditions like Alzheimer's and Parkinson's diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid (CAS: 2171950-48-2) represents a multifaceted building block in modern drug development. Its synthetic flexibility, biocompatibility, and emerging therapeutic applications make it a compound of high interest for researchers across the chemical biology and pharmaceutical sectors.